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Compound of Interest

Compound Name: MDL-811

Cat. No.: B12377240 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing solubility challenges encountered during

experiments with MDL-811, a selective allosteric activator of SIRT6.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of MDL-811?

A1: The recommended solvent for preparing a stock solution of MDL-811 is dimethyl sulfoxide

(DMSO). MDL-811 is soluble in DMSO at a concentration of 100 mg/mL, though achieving this

may require sonication and gentle warming.[1]

Q2: I'm observing precipitation when I dilute my MDL-811 DMSO stock solution into an

aqueous buffer for my in vitro assay. What can I do?

A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous medium. Here are several strategies to mitigate precipitation:

Lower the final concentration: If your experimental design allows, try using a lower final

concentration of MDL-811.

Increase the percentage of DMSO in the final solution: While high concentrations of DMSO

can be toxic to cells, a final concentration of up to 0.5% is often tolerated. However, you

must always run a vehicle control to account for any effects of the solvent.
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Use a surfactant: Non-ionic surfactants like Tween-80 or Pluronic F-68 can help to maintain

the solubility of hydrophobic compounds in aqueous solutions.[2][3] A final concentration of

0.01-0.1% is a good starting point.

Complexation with cyclodextrins: Beta-cyclodextrins can encapsulate hydrophobic

molecules, increasing their aqueous solubility.[4][5]

Q3: What are the suggested formulations for in vivo animal studies with MDL-811?

A3: Several formulations have been suggested for the in vivo administration of MDL-811,

typically for intraperitoneal or intravenous injection.[6] It is crucial to ensure the final solution is

clear and free of particulates before administration. The proportion of co-solvents should be

kept as low as possible, and the vehicle should be tested for tolerability in the animal model.

Troubleshooting Guide
Issue 1: MDL-811 stock solution in DMSO is not fully
dissolving.

Possible Cause: Insufficient energy to break the crystal lattice.

Solution:

Gently warm the solution to 37°C.[1]

Use an ultrasonic bath to sonicate the solution for a short period.[1]

Ensure the DMSO is of high purity and anhydrous.

Issue 2: Precipitation occurs over time in the prepared
in vivo formulation.

Possible Cause: The formulation is thermodynamically unstable, and the compound is

crashing out of the solution.

Solution:

Prepare the formulation fresh before each use.
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If storage is necessary, store aliquots at -20°C or -80°C to minimize solvent evaporation

and changes in solubility. Stored solutions should be warmed to room temperature and

vortexed before use to ensure homogeneity.[6]

Consider adjusting the ratios of the co-solvents in the formulation.

Issue 3: Inconsistent results in cell-based assays.
Possible Cause: Poor solubility and uneven distribution of MDL-811 in the cell culture

medium, leading to variable exposure of cells to the compound.

Solution:

After adding the MDL-811 stock solution to the cell culture medium, gently swirl the plate

to ensure even mixing.

Visually inspect the wells under a microscope for any signs of precipitation.

Consider pre-complexing MDL-811 with a solubilizing agent like a cyclodextrin before

adding it to the cell culture medium.

Data Presentation
Table 1: Solubility of MDL-811 in Common Solvents

Solvent Solubility Notes

DMSO 100 mg/mL (146.75 mM)
May require sonication and

gentle warming to 37°C.[1]

Ethanol Sparingly soluble

Water Practically insoluble [5]

Table 2: Example Formulations for In Vivo Studies

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/mdl-811.html
https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.glpbio.com/mdl-811.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3399483/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Component
Example 1 (for a 5 mg/mL
solution)

Example 2 (for a 5 mg/mL
solution)

MDL-811 Stock (50 mg/mL in

DMSO)
100 µL 100 µL

PEG300 400 µL -

Tween-80 50 µL -

Saline 450 µL -

Corn oil - 900 µL

Total Volume 1 mL 1 mL

Note: These are example protocols and may need to be optimized for your specific

experimental conditions.[6] Always ensure the final solution is clear and homogenous before

administration.

Experimental Protocols
Protocol 1: Preparation of a 10 mM MDL-811 Stock
Solution in DMSO

Materials: MDL-811 powder (MW: 681.42 g/mol ), anhydrous DMSO, sterile microcentrifuge

tubes.

Procedure: a. Weigh out 6.81 mg of MDL-811 powder and place it in a sterile microcentrifuge

tube. b. Add 1 mL of anhydrous DMSO to the tube. c. Vortex the tube for 1-2 minutes. d. If

the solid is not fully dissolved, place the tube in a 37°C water bath for 5-10 minutes, followed

by brief sonication. e. Visually inspect the solution to ensure it is clear and free of

particulates. f. Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.[6]
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Caption: A general experimental workflow for using MDL-811.
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Caption: A troubleshooting flowchart for MDL-811 precipitation issues.
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Caption: The mechanism of action of MDL-811 as a SIRT6 activator.[6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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